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Compound of Interest

Compound Name: 1-(2-Pyridylazo)-2-naphthol

Cat. No.: B213148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-pyridylazo)-2-naphthol
(PAN), a versatile azo dye and chelating agent. It covers its fundamental properties, synthesis,
and significant applications in analytical chemistry, materials science, and pharmaceuticals,
with a focus on its role as a chromogenic reagent for metal ion determination.

Core Properties and Characteristics

1-(2-pyridylazo)-2-naphthol, commonly abbreviated as PAN, is an organic compound valued
for its ability to form stable, colored complexes with a wide array of metal ions.[1][2] This
property makes it an invaluable tool in various scientific and industrial fields.

Chemical and Physical Data

The fundamental properties of PAN are summarized in the table below, providing a quick
reference for researchers.
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Property Value Reference(s)
Molecular Formula Ci1sH11NsO [3114]
Molecular Weight 249.27 g/mol [3114]
CAS Number 85-85-8 [4]
PAN, a-pyridylazo-B-naphthol,
Synonyms 1-(pyridin-2- [11[3]
yldiazenyl)naphthalen-2-ol
Orange-red to dark orange or
Appearance )
brown crystalline powder
Melting Point 138-141 °C [5114]
Insoluble in water; Soluble in
N methanol, ethanol, benzene,
Solubility [5][6]

ether, chloroform, and hot

dilute alkali.

Synthesis of 1-(2-pyridylazo)-2-naphthol

The most established method for synthesizing PAN involves a two-step process: the

diazotization of 2-aminopyridine followed by an azo coupling reaction with 2-naphthol.[5][6]

Experimental Protocol: Synthesis via Diazotization and

Coupling

This protocol outlines the laboratory procedure for the synthesis of PAN.

Materials:

e 2-aminopyridine

e Absolute ethanol

o Metallic sodium
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 Ethyl nitrite

e 2-naphthol

e Carbon dioxide

o Diethyl ether

¢ Distilled water

Procedure:

o Preparation of Sodium Ethoxide: React absolute ethanol with metallic sodium in a suitable
reaction vessel to generate sodium ethoxide.

o Diazotization:

[e]

Add an ethanol solution of 2-aminopyridine to the sodium ethoxide solution.

[e]

Introduce ethyl nitrite vapor into the mixture while maintaining the reaction temperature at
45-50°C.

[e]

After the reaction is complete, incubate the mixture for 8 hours to allow the diazonium salt
to crystallize.

[e]

Filter the resulting diazonium salt crystals and wash them thoroughly with diethyl ether.[5]

[6]

e Azo Coupling:

o

Prepare an ethanol solution of 2-naphthol.

[¢]

Add the washed diazonium salt to the 2-naphthol solution.

[¢]

Introduce carbon dioxide into the mixture to facilitate the coupling reaction, maintaining the
temperature at 45-50°C.[5]

[¢]

Allow the reaction to proceed for 6 hours.
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e Purification:

o

Filter the crude PAN crystals from the reaction mixture.

[¢]

Wash the crystals with distilled water.

[¢]

Recrystallize the product from ethanol to obtain purified 1-(2-pyridylazo)-2-naphthol.

[e]

Dry the final product below 80°C.[5]

Synthesis Workflow Diagram

Sodium Ethoxide +
Ethyl Nitrite

\

45-50°C
>

2-Aminopyridine Pyridyl Diazonium Salt

Coupling in Ethanol
+C02, 45-50°C

Step 1: Diazotization

A Recrystallization

2-Naphthol »| Crude PAN from Ethanol | | pyyrified PAN

Step 2: Azo Coupling Step 3: Purification

Figure 1: Synthesis Workflow of 1-(2-pyridylazo)-2-naphthol (PAN)

Click to download full resolution via product page

Caption: Figure 1: Synthesis Workflow of 1-(2-pyridylazo)-2-naphthol (PAN).

Analytical Applications: Metal lon Determination

PAN is a highly sensitive chromogenic reagent used for the spectrophotometric determination
of numerous metal ions.[1][7] It forms water-insoluble colored chelates, which can be either
extracted into an organic solvent or solubilized in an aqueous phase using a surfactant for
analysis.[2][4]
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General Mechanism of Chelation

PAN acts as a tridentate ligand, binding to metal ions through the pyridyl nitrogen atom, one of
the azo group's nitrogen atoms, and the hydroxyl oxygen atom of the naphthol group. This
forms a stable chelate complex, resulting in a distinct color change that can be quantified.

PAN Ligand Metal lon (M2*)

Binds to / Chelates with

[M(PAN)z] Complex
(Colored)

Figure 2: Chelation of a Metal lon (M2*) by PAN

Click to download full resolution via product page

Caption: Figure 2: Chelation of a Metal lon (M?*) by PAN.

Experimental Protocol: Spectrophotometric
Determination of Metal lons

This protocol provides a generalized method for determining the concentration of metal ions
like Cd(ll), Hg(ll), Mn(Il), and Co(ll) in aqueous samples.

Materials:
¢ Stock solution of the target metal ion
¢ 1-(2-pyridylazo)-2-naphthol (PAN) solution (e.g., 0.1% in ethanol)

e Surfactant solution (e.g., 5% Tween 80 or Triton X-100)
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 Buffer solution to adjust pH

e Spectrophotometer

Procedure:

o Sample Preparation: Take an appropriate volume of the aqueous sample containing the
metal ion.

o Complexation:

[e]

Add the PAN solution to the sample.

(¢]

Add the surfactant solution to solubilize the metal-PAN complex that forms.[2]

[¢]

Adjust the solution to the optimal pH for complex formation using a suitable buffer.[2]

Dilute the solution to a final volume with distilled water.

[¢]

e Measurement:
o Allow the color of the complex to develop and stabilize (e.g., for at least 2 hours).[2]

o Measure the absorbance of the solution at the wavelength of maximum absorbance
(Amax) against a reagent blank.

» Quantification: Determine the concentration of the metal ion from a pre-established
calibration curve.

Spectrophotometric Analysis Data

The optimal conditions for the determination of various metal ions using PAN are crucial for
achieving high sensitivity and selectivity.
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Molar
Absorptivit
) Surfactant/ Reference(s
Metal lon Optimal pH  Amax (nm) y
Solvent )
(L-mol~*-cm
_1)
cd(l) 9.0 550 Tween 80 [2]18]
Hg(ll) 7.0 560 Tween 80 [2][8]
Mn(ll) 9.5 530 Tween 80 [2][8]
Triton X-100 /
Co(ll) 5.0 620 1.90 x 104 [9]
DBS
CCla
Cu(ll) (Microextracti  [10]
on)
Zn(ll) 8.0-8.8 623 Triton X-100 [11]

Note: DBS refers to sodium dodecylbenzene sulphonate. Data for molar absorptivity is not

always available in the cited abstracts.

Analytical Workflow Diagram

© 2025 BenchChem. All rights reserved.

7/11

Tech Support


https://jcsp.org.pk/ArticleUpload/1395-6299-1-CE.pdf
https://www.researchgate.net/publication/289257666_Spectrophotometric_determination_of_metal_complexes_of_1-2_pyridylazo-2-naphthol_in_micellar_medium
https://jcsp.org.pk/ArticleUpload/1395-6299-1-CE.pdf
https://www.researchgate.net/publication/289257666_Spectrophotometric_determination_of_metal_complexes_of_1-2_pyridylazo-2-naphthol_in_micellar_medium
https://jcsp.org.pk/ArticleUpload/1395-6299-1-CE.pdf
https://www.researchgate.net/publication/289257666_Spectrophotometric_determination_of_metal_complexes_of_1-2_pyridylazo-2-naphthol_in_micellar_medium
https://pubmed.ncbi.nlm.nih.gov/18961458/
https://pubmed.ncbi.nlm.nih.gov/24672879/
https://miyazaki-u.repo.nii.ac.jp/record/2257/files/KJ00004843006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aqueous Sample
(containing Metal lons)

:

Add PAN Reagent

:

Add Surfactant
(e.g., Tween 80)

:

Adjust pH with Buffer

:

Color Development
(Formation of M-PAN Complex)

:

Spectrophotometric
Measurement at Amax

:

Data Analysis
(Calibration Curve)

Result:
Metal lon Concentration

Figure 3: General Workflow for Spectrophotometric Metal lon Analysis using PAN
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Caption: Figure 3: General Workflow for Spectrophotometric Metal lon Analysis using PAN.
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Other Significant Applications

Beyond its primary role in spectrophotometry, PAN's versatility extends to other advanced

applications.

Separation and Preconcentration: It is used as a chelating agent on solid supports for
chelation ion chromatography to separate toxic metal ions like Cd2*, Hg?*, and Pb2*.[12] It is
also employed in microextraction techniques to preconcentrate trace metals from various
samples before analysis.[7][10]

Materials Science: PAN is a precursor in the synthesis of dyes and pigments. Recent
research has focused on using it to create self-assembled organic hierarchical architectures,
such as microfibers and nanorods, which have potential applications in optoelectronic
microdevices.[13]

Biochemistry and Pharmaceuticals: The compound serves as a tool in assays for studying
enzyme activity and protein interactions.[1] Its ability to chelate metals also makes it a
candidate as a chelating agent in drug formulations to potentially enhance the solubility and
bioavailability of certain medications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

